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Compound of Interest

Compound Name: Aluminum-27

Cat. No.: B1245508

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core principles and
experimental methodologies related to the study of Aluminum-27 (2’Al) reactivity. As the only
stable isotope of aluminum, 2’Al is of significant interest across various scientific disciplines,
from materials science to pharmacology. This document summarizes key quantitative data,
details experimental protocols, and visualizes complex pathways to facilitate a deeper
understanding of the chemical and nuclear behavior of this ubiquitous element.

Core Properties of Aluminum-27

Aluminum-27 is the only stable isotope of aluminum, making up virtually 100% of its natural
abundance.[1] Its nucleus contains 13 protons and 14 neutrons.[2] A key feature of the 27Al
nucleus is its nuclear spin of 5/2, which makes it quadrupolar.[1][3] This property is
fundamental to its interaction with magnetic fields and is the basis for Nuclear Magnetic
Resonance (NMR) spectroscopy studies of aluminum'’s chemical environment.

Nuclear Properties

The nuclear properties of Aluminum-27 are critical for understanding its behavior in nuclear
reactions and its utility in analytical techniques such as NMR.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1245508?utm_src=pdf-interest
https://www.benchchem.com/product/b1245508?utm_src=pdf-body
https://www.benchchem.com/product/b1245508?utm_src=pdf-body
https://www.benchchem.com/product/b1245508?utm_src=pdf-body
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/al.html
https://www.bohrium.com/paper-details/gamma-ray-cross-sections-of-the-27al-p-p-27al-reaction-in-the-proton-energy-range-1490-3000-kev/817358354241290240-573
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/al.html
https://www.researchgate.net/post/What_is_the_reaction_between_aluminum_oxidized_in_a_NaOH_solution
https://www.benchchem.com/product/b1245508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Natural Abundance 100%J1]

Nuclear Spin (1) 5/2[3]

Magnetic Moment (u/UN) +3.6415069(7)

Quadrupole Moment (Q) +0.1402(10) barn

Atomic Mass 26.9815384 + 0.0000001 amu
Binding Energy 224951.950 + 0.130 keV

Table 1: Key Nuclear Properties of Aluminum-27.

Chemical Reactivity Overview

Aluminum is a highly reactive metal, a characteristic attributed to its low electronegativity, which
facilitates the donation of its three valence electrons.[4] However, its reactivity is often masked
by the rapid formation of a thin, tough, and transparent layer of aluminum oxide (Al2O3) upon
exposure to air.[5][6] This passivation layer protects the underlying metal from further reaction
with air and water under normal conditions.[5][6]

The protective oxide layer can be disrupted by certain chemical environments, revealing the
true reactivity of the metal. Aluminum reacts vigorously with:

e Acids: It readily dissolves in dilute hydrochloric acid and sulfuric acid to produce the
corresponding aluminum salt and hydrogen gas.[6][7] Concentrated nitric acid, however,
passivates the metal.[7]

e Bases: Strong bases like sodium hydroxide dissolve the oxide layer and the underlying
aluminum to form aluminates and hydrogen gas.[3][5]

e Halogens: Aluminum reacts vigorously with halogens to form aluminum halides.[5]

Experimental Protocols for Studying Aluminum-27
Reactivity
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A variety of experimental techniques are employed to investigate the reactivity and coordination
chemistry of Aluminum-27. NMR spectroscopy is a particularly powerful tool due to the
magnetic properties of the 2’Al nucleus.

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy

27AI NMR spectroscopy provides detailed information about the coordination number and
symmetry of the aluminum center in different chemical species.[8] The chemical shift in a 2’Al
NMR spectrum is highly sensitive to the coordination environment of the aluminum atom.

Experimental Workflow for 2’Al NMR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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